Cas no 321432-48-8 (3-Chloro-5-(trifluoromethyl)-2-pyridinyl(4-methoxyphenyl)methanol)

• Product Name: 3-Chloro-5-(trifluoromethyl)-2-pyridinyl(4-methoxyphenyl)methanol
• CAS No: 321432-48-8
• MDL: MFCD00244650
• CID: 4645888
• Update Time: 2025-06-08

3-Chloro-5-(trifluoromethyl)-2-pyridinyl(4-methoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• [3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL](4-METHOXYPHENYL)METHANOL
• 3-Chloro-5-(trifluoromethyl)-2-pyridinyl(4-methoxyphenyl)methanol

• MDL： MFCD00244650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-Chloro-5-(trifluoromethyl)-2-pyridinyl(4-methoxyphenyl)methanol

Professional Introduction to 3-Chloro-5-(trifluoromethyl)-2-pyridinyl(4-methoxyphenyl)methanol (CAS No. 321432-48-8)

The compound 3-Chloro-5-(trifluoromethyl)-2-pyridinyl(4-methoxyphenyl)methanol, identified by its CAS number 321432-48-8, represents a significant advancement in the realm of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both chloro and trifluoromethyl substituents, coupled with the pyridinyl and methoxyphenyl moieties, endows this compound with unique chemical properties that make it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for innovative compounds that exhibit high efficacy and minimal side effects. The structural features of 3-Chloro-5-(trifluoromethyl)-2-pyridinyl(4-methoxyphenyl)methanol align well with these demands. Specifically, the trifluoromethyl group is known to enhance metabolic stability and binding affinity, while the chloro group can serve as a versatile handle for further chemical modifications. These attributes have positioned this compound as a valuable scaffold for medicinal chemists seeking to design next-generation drugs.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that molecules containing the pyridinyl moiety often exhibit potent biological activity across a wide range of targets. For instance, pyridine-based compounds have been extensively studied for their anti-inflammatory, antiviral, and anticancer properties. The incorporation of additional functional groups, such as the methoxyphenyl ring, further diversifies its pharmacological profile, making it an attractive candidate for drug discovery programs.

The synthesis of 3-Chloro-5-(trifluoromethyl)-2-pyridinyl(4-methoxyphenyl)methanol presents both challenges and opportunities. The multi-step synthesis requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, including cross-coupling reactions and palladium catalysis, are often employed to construct the complex core structure efficiently. Additionally, the presence of sensitive functional groups necessitates stringent control over reaction conditions to prevent unwanted side products.

In terms of biological activity, preliminary studies suggest that this compound exhibits promising interactions with various biological targets. The chloro and trifluoromethyl groups are known to modulate receptor binding affinity, while the pyridinyl and methoxyphenyl moieties contribute to favorable pharmacokinetic properties. These findings are particularly intriguing given the increasing emphasis on structure-activity relationships in drug design. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the potential of this compound against multiple disease-related targets.

The development of novel pharmaceuticals is a highly collaborative effort involving chemists, biologists, pharmacologists, and clinicians. The compound 3-Chloro-5-(trifluoromethyl)-2-pyridinyl(4-methoxyphenyl)methanol exemplifies this collaborative spirit. Its synthesis and characterization are often conducted in close collaboration with academic institutions and industrial partners who bring complementary expertise to the table. Such partnerships are essential for translating laboratory discoveries into viable therapeutic options for patients worldwide.

As research progresses, the applications of 3-Chloro-5-(trifluoromethyl)-2-pyridinyl(4-methoxyphenyl)methanol are likely to expand beyond initial hypotheses. The flexibility of its molecular framework allows for further derivatization, enabling the creation of a library of related compounds with tailored properties. This approach aligns with modern drug discovery strategies that emphasize diversity-oriented synthesis (DOS) to maximize the potential for discovering novel lead compounds.

The regulatory landscape also plays a critical role in determining the commercial viability of new compounds like this one. Compliance with international standards ensures that they can be safely tested in clinical trials and eventually brought to market. Regulatory agencies often require extensive documentation detailing synthesis routes, toxicological profiles, and pharmacokinetic data before approving new drugs for human use.

In conclusion, 3-Chloro-5-(trifluoromethyl)-2-pyridinyl(4-methoxyphenyl)methanol represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.